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Compound of Interest

Compound Name: AZD 6703

Cat. No.: B1666229 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. AZD 6703, a potent and selective p38 MAP kinase inhibitor, requires careful

handling throughout its lifecycle, including its final disposal.[1][2][3][4][5] While a specific Safety

Data Sheet (SDS) from the originator, AstraZeneca, is not publicly available, established

protocols for the disposal of potent, non-radioactive research compounds provide a clear and

safe path forward.

This guide outlines the essential step-by-step procedures for the proper disposal of AZD 6703,

ensuring compliance with safety regulations and minimizing environmental impact.

Hazard Identification and Assessment
Before initiating any disposal protocol, it is imperative to identify the potential hazards

associated with AZD 6703. As an investigational drug, it should be handled as a potent

compound with unknown long-term effects. The primary source for this information would be

the supplier's Safety Data Sheet (SDS).

Key information to extract from the SDS is summarized in the table below. If an SDS is not

available, the compound must be treated as hazardous waste.
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SDS Section Information Provided Relevance to Disposal

Section 2: Hazard(s)

Identification

GHS hazard classifications

(e.g., toxic, irritant), signal

words, and pictograms.

Determines the primary

hazards and informs

segregation and handling

requirements.

Section 7: Handling and

Storage

Precautions for safe handling

and storage, including

chemical incompatibilities.

Informs how the waste should

be stored prior to disposal to

prevent dangerous reactions.

[6]

Section 8: Exposure

Controls/Personal Protection

Recommended Personal

Protective Equipment (PPE)

such as gloves, and eye

protection.

Dictates the minimum PPE

required when handling the

waste compound.

Section 13: Disposal

Considerations

Guidance on proper disposal

methods and regulatory

requirements.

Provides specific instructions

for waste treatment and

disposal.

Section 15: Regulatory

Information

Regulatory status, such as

inclusion in the Resource

Conservation and Recovery

Act (RCRA).[7]

Indicates if the chemical is

regulated as a specific

hazardous waste.[8][9]

Detailed Disposal Protocol
The following step-by-step protocol should be followed for the disposal of AZD 6703 and

associated contaminated materials.

Personnel Safety:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, when handling AZD 6703 waste.

Step 1: Waste Segregation and Collection

Solid Waste:
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Collect pure, unadulterated AZD 6703 powder in its original container or a clearly labeled,

compatible container.

Contaminated labware (e.g., pipette tips, weigh boats, gloves) should be collected in a

separate, clearly labeled hazardous waste bag or container.

Liquid Waste:

Collect solutions containing AZD 6703 in a dedicated, leak-proof, and chemically

compatible container. Plastic is often preferred to glass to minimize the risk of breakage.[9]

Do not mix this waste with other solvent streams unless compatibility has been confirmed.

[6] Halogenated and non-halogenated solvent wastes should be collected separately.[10]

Empty Containers:

Thoroughly empty all contents from the original AZD 6703 container.

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste.[11] For containers of highly toxic chemicals, the first three rinses must

be collected.[11]

Step 2: Container Management and Labeling

All hazardous waste containers must be securely capped at all times, except when adding

waste.[6][8][11]

Fill containers to no more than 75-90% capacity to allow for expansion and prevent spills.[10]

Label every waste container clearly with a hazardous waste tag. The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "AZD 6703" and its CAS number "851845-37-9". Avoid

abbreviations.[9]

An accurate list of all components in a mixture, including solvents.
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The approximate quantity or concentration of each component.

The date when waste was first added to the container.[9]

The name of the principal investigator and the laboratory location.[9]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the labeled waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.[6][8]

The SAA must be inspected weekly for leaks and proper labeling.[6]

Ensure that incompatible wastes are segregated to prevent reactions. For instance, store

acids and bases separately.[6]

Step 4: Arranging for Disposal

Once a waste container is full or has been in the SAA for the maximum allowed time (often

up to one year for partially filled containers), arrange for its collection by your institution's

Environmental Health and Safety (EHS) department.[6][8]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[8][10]

Never dispose of AZD 6703 down the drain or in the regular trash.[11][12] This is illegal and

can have serious environmental repercussions.[10]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like AZD 6703.
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Caption: Disposal decision workflow for AZD 6703.
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By adhering to these systematic procedures, laboratory personnel can manage and dispose of

AZD 6703 waste safely, ensuring the protection of themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bio-fount.com [bio-fount.com]

2. glpbio.com [glpbio.com]

3. AZD6703 free base | CAS 851845-37-9 | TargetMol | Biomol.com [biomol.com]

4. Azd-6703 | C24H27N5O2 | CID 11373432 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. AZD 6703 - AdisInsight [adisinsight.springer.com]

6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

7. rxdestroyer.com [rxdestroyer.com]

8. ehrs.upenn.edu [ehrs.upenn.edu]

9. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

12. Hazardous Waste and Disposal - American Chemical Society [acs.org]

To cite this document: BenchChem. [Navigating the Safe Disposal of AZD 6703: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666229#azd-6703-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1666229?utm_src=pdf-body
https://www.benchchem.com/product/b1666229?utm_src=pdf-custom-synthesis
http://www.bio-fount.com/cn/goods2/342728_3.html
https://www.glpbio.com/jp/azd6703-free-base.html
https://www.biomol.com/products/chemicals/biochemicals/azd6703-free-base-tgm-t26721-25mg?fs=231399511
https://pubchem.ncbi.nlm.nih.gov/compound/Azd-6703
https://adisinsight.springer.com/drugs/800021256
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1666229#azd-6703-proper-disposal-procedures
https://www.benchchem.com/product/b1666229#azd-6703-proper-disposal-procedures
https://www.benchchem.com/product/b1666229#azd-6703-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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